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Compound of Interest

Compound Name: (R,R)-MK 287

Cat. No.: B1673838 Get Quote

(R,R)-MK 287, also known as Enobosarm, Ostarine, or MK-2866, is a selective androgen

receptor modulator (SARM) under investigation for various medical applications.[1][2][3] As an

investigational compound, it is crucial for researchers, scientists, and drug development

professionals to adhere to strict safety and disposal protocols to minimize environmental

contamination and potential health risks. All SARMs are currently for investigational purposes

only and are not approved by the FDA.[2]

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to handle (R,R)-MK 287 with

appropriate personal protective equipment (PPE) due to its potential hazards. The compound is

classified as harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and

serious eye irritation.[4] Furthermore, it is suspected of damaging fertility or the unborn child.[2]

[5]
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Hazard GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin or if inhaled

(H302+H312+H332)[4]

Chemical-resistant gloves

(e.g., nitrile), lab coat, and

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[5]

Skin Irritation Causes skin irritation (H315)[4]

Wear compatible chemical-

resistant gloves and clothing to

prevent skin exposure.[5]

Eye Irritation
Causes serious eye irritation

(H319)[4]

Appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA.[5]

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child (H361)[2]

[5]

Use personal protective

equipment as required and

obtain special instructions

before use.[5] Do not handle

until all safety precautions

have been read and

understood.[5]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[5] An emergency safety shower and eyewash station should be

readily accessible.[5]

Step-by-Step Disposal Protocol
The disposal of (R,R)-MK 287 and its contaminated waste must comply with all applicable

local, regional, national, and international regulations.[5] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.[5]

Waste Segregation and Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/34687m.pdf
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://cdn.caymanchem.com/cdn/msds/34687m.pdf
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://cdn.caymanchem.com/cdn/msds/34687m.pdf
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Enobosarm
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://www.benchchem.com/product/b1673838?utm_src=pdf-body
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://umbrellalabs.is/wp-content/uploads/2025/06/UmbrellaLabs_MSDS_MK-2866-Ostarine-WM01-05-25.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all waste materials, including unused (R,R)-MK 287 powder, solutions, and

contaminated lab supplies (e.g., pipette tips, gloves, vials, and absorbent paper), in a

dedicated and clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and its solvent.

Ensure the container is kept tightly sealed except when adding waste.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste" and the

full chemical name: "(R,R)-MK 287", "Enobosarm", or "Ostarine".

Include the concentration and the solvent used if it is a solution.

Indicate the associated hazards (e.g., "Acutely Toxic," "Irritant," "Reproductive Hazard").

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area away from incompatible materials.[5]

For long-term stability, the pure compound is typically stored at -20°C.[1][3] However,

waste storage should follow institutional guidelines for hazardous chemical waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Provide the EHS or contractor with the complete details of the waste, including the

chemical name, quantity, and any associated hazards.

Spill and Contamination Cleanup:

In the event of a spill, evacuate the area if necessary and ensure proper ventilation.
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Wearing the appropriate PPE, absorb the spill with an inert, non-combustible material

(e.g., vermiculite, sand).

Collect the absorbed material and any contaminated surfaces into the designated

hazardous waste container.

Thoroughly clean the spill area.

Do not allow the spilled material to enter soil or surface water.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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